Cas no 143-07-7 (Lauric acid)

• Product Name: Lauric acid
• CAS No: 143-07-7
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• MDL: MFCD00002736
• CID: 36514
• PubChem ID: 3893
• Update Time: 2025-08-06

Lauric acid Chemical and Physical Properties

Names and Identifiers

• Lauric acid
• AKOS 222-45
• C12
• C12:0 ACID
• CARBOXYLIC ACID C12
• DODECANOIC ACID
• DODECOIC ACID
• FEMA 2614
• LAUROSTEARIC ACID
• N-DODECANOIC ACID
• RARECHEM AL BO 0156
• 1-Undecanecarboxylic acid
• acidedodecanoique
• acidelaurique
• Aliphat no. 4
• C-1297
• Dodecanoic (Lauric) acid
• dodecanoic acid (lauric acid)
• Dodecanoic acid (Lauric)
• LAURIC ACID(SG)
• LAURIC ACID(SG) PrintBack
• NSC 5026
• ABL
• NAA122
• NAA312
• 12 acid
• Emery651
• LunacL70
• LunacL98
• neo-fat12
• Dodecylic acid
• Vulvic acid
• Duodecylic acid
• C12 fatty acid
• Ninol AA62 Extra
• Wecoline 1295
• Hydrofol acid 1295
• Hydrofol acid 1255
• Duodecyclic acid
• Hystrene 9512
• Dodecylcarboxylate
• Lauric acid, pure
• Lauric acid (natural)
• Coconut oil fatty acids
• Undecane-1-carboxylic acid
• Laurinsaeure
• CH3-[CH2]10-COO(-)
• vulvate
• 1-undecanecarboxylate
• duodecyclate
• MLS002177807
• C12 fatty acid anion
• laurate
• MLS002415737
• Docosanoic acid
• dodecoate
• dodecanoate
• MLSMR
• dodecylate
• C12:0
• CH3-[CH2]10-COOH
• laurostearate
• undecane-1-carboxylate
• duodecylate
• DAO
• SMR001253907
• n-dodecanoate
• uric acid
• CH3-(CH2)10-COOH
• DTXCID801590
• Guaranteed Reagent,99%
• BDBM50180948
• Lauric acid (NF)
• NS00008441
• DODECANOIC ACID [HSDB]
• LAU
• LAURIC ACID [USP-RS]
• lauric-acid
• NCGC00090919-02
• dodecanic acid
• 3uil
• 143-07-7
• DODECANOICACID
• NCIOpen2_009480
• LAURIC ACID [MI]
• EC 205-582-1
• Nuvail
• 4-02-00-01082 (Beilstein Handbook Reference)
• STR08039
• Univol U 314
• D10714
• Emery 651
• Philacid 1200
• Dodecanoic acid, 98%
• CCRIS 669
• Tox21_202149
• laurinsaure
• 1160N9NU9U
• LAURIC ACID (CONSTITUENT OF SAW PALMETTO)
• NAA 312
• InChI=1/C12H24O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-11H2,1H3,(H,13,14
• 8000-62-2
• Nissan NAA 122
• Dodecanoic acid, purum, >=96.0% (GC)
• Z104476194
• LMFA01010012
• Dodecanoic Acid Anion
• Emery 650
• Edenor C 1298-100
• CAS-143-07-7
• STL281860
• MFCD00002736
• Lauric acid, European Pharmacopoeia (EP) Reference Standard
• Lauric acid, natural, >=98%, FCC, FG
• bmse000509
• CHEMBL108766
• SR-01000838338-3
• NCGC00256486-01
• Acide Laurique
• HSDB 6814
• BP-27913
• LAURIC ACID [FCC]
• DB03017
• fatty acid 12:0
• BRN 1099477
• DA-64879
• CCG-266587
• DODECANOIC ACID (LAURIC ACID)
• Lunac L 98
• UNII-1160N9NU9U
• Lunac L 70
• Dodecanoic acid, >=99.5%
• WLN: QV11
• HY-Y0366
• F0001-0507
• LAURIC ACID [FHFI]
• SR-01000838338
• 203714-07-2
• HMS3649N06
• AC-16451
• Prifac 2920
• DTXSID5021590
• Tox21_303010
• NAA 122
• Dodecanoic acid, >=99% (GC/titration)
• AKOS000277433
• NCGC00090919-03
• HYDROFOL ACID 1255 OR 1295
• EINECS 205-582-1
• NCGC00090919-01
• J-007739
• NCGC00259698-01
• LAURIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
• HMS2268C14
• Dodecanoic acid, 99%
• SCHEMBL5895
• GTPL5534
• Dodecanoic acid, analytical standard
• CS-0015078
• FA 12:0
• LAURIC ACID [WHO-DD]
• s4726
• AI3-00112
• CHEBI:30805
• LAURIC ACID (USP-RS)
• 7632-48-6
• C02679
• Q422627
• BRD-K67375056-001-07-9
• Lauric acid, United States Pharmacopeia (USP) Reference Standard
• EN300-19951
• FEMA No. 2614
• Lauric Acid, Reagent
• L0011
• Lauric Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• Lauric acid, >=98%, FCC, FG
• Kortacid 1299
• NSC5026
• Univol U-314
• 76C2A2EB-E8BA-40A6-8032-40A98625ED7B
• Prifrac 2920
• NSC-5026
• 205-582-1
• Lauric acid (Standard)
• 606-539-3
• FD16220
• 616-324-6
• 616-778-5
• HY-Y0366R
• 617-074-0

• MDL： MFCD00002736
• Inchi： 1S/C12H24O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-11H2,1H3,(H,13,14)
• InChI Key： POULHZVOKOAJMA-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)O
• BRN： 1099477

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3
• Surface Charge: 0

Experimental Properties

• Color/Form: White needle crystal
• Density: 0.883 g/mL at 25 °C(lit.)
• Melting Point: 43.0 to 46.0 deg-C
• Boiling Point: 298°C(lit.)
• Flash Point: Fahrenheit: 320 - 329 ° f
  Celsius: 160 - 165 ° c
  
• Refractive Index: 1.4304
• Solubility: 4.81mg/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with bases, oxidizing agents, reducing agents.
• PSA: 37.30000
• LogP: 3.99190
• Solubility: Insoluble in water, soluble in methanol, ether, chloroform and other organic solvents, slightly soluble in acetone and petroleum ether
• FEMA: 2614
• λmax: 207(MeOH)(lit.)
• Merck: 5384
• Vapor Pressure: 1 mmHg ( 121 °C)
  50 mmHg ( 210 °C)

Lauric acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H412
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S37/39-S26
• RTECS：OE9800000
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Explosive Limit：0.6%(V)
• Toxicity：LD50 i.v. in mice: 131 ±5.7 mg/kg (Or, Wretlind)
• TSCA：Yes
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Solvents and Organic Chemicals Organic Compounds Acids/Esters